1,3-dithioles
1,3-Dithiols are a class of organic compounds containing two thiol (-SH) functional groups in the alpha and gamma positions relative to a central carbon atom. They play an important role in various chemical reactions due to their unique redox properties and reactivity towards metals. The simplest member of this family is 1,3-propanedithiol, which serves as a building block for synthesizing numerous derivatives with diverse applications.
In the field of pharmaceuticals, 1,3-dithiols have been used in the development of anticancer drugs due to their ability to form thioether bonds with metal ions, thereby modulating enzyme activity and inhibiting cell growth. Additionally, they are valuable in the formulation of antioxidant agents owing to their high reactivity towards reactive oxygen species (ROS).
On the industrial front, 1,3-dithiols find applications as corrosion inhibitors, antioxidants, and stabilizers in petrochemicals, lubricants, and plastics. Their thiol groups can react with metal surfaces to form a protective layer, thereby preventing corrosion. Furthermore, their antioxidant properties help delay the degradation of materials under oxidative conditions.
Overall, 1,3-dithiols exhibit versatile functionalities that make them indispensable in both research and industrial settings.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Tris(tetrathiafulvalene) Bis(tetrafluoroborate) Complex | 55492-86-9 | C18H12B2F8S12 |
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Bis(ethylenedithio)tetrathiafulvalene-d8 | 101751-48-8 | C10D8S8 |
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Tetrathiafulvalene | 31366-25-3 | C6H4S4 |
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Tetrakis(methylthio)tetrathiafulvalene | 51501-77-0 | C10H12S8 |
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tetrathiafulvalene-d4 | 51751-16-7 | C6D4S4 |
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Tetrakis(ethylthio)tetrathiafulvalene | 104515-79-9 | C14H20S8 |
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4,4'-dimethyltetrathiafulvalene | 5058-43-5 | C8H8S4 |
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Bis(ethylenedithio)tetrathiafulvalene | 66946-48-3 | C10H8S8 |
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4,4',5,5'-Tetrakis(octadecylthio)-2,2'-bi(1,3-dithiolylidene) | 105782-53-4 | C78H148S8 |
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1,3-Dithiole,4,5-dimethyl-2-(4-methyl-1,3-dithiol-2-ylidene)- | 49868-52-2 | C9H10S4 |
Related Literature
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1. Contents
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Da Young Hwang,Dong Hack Suh Nanoscale, 2014,6, 5686-5690
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Karl Gruber,Barbara Puffer,Bernhard Kräutler Chem. Soc. Rev., 2011,40, 4346-4363
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4. Tuning lipophilicity for optimizing the H2S sensing performance of coumarin–merocyanine derivatives†Hongbao Fang,Yuncong Chen,Xiangchao Shi,Yang Bai,Zhongyan Chen,Zhong Han,Yuming Zhang,Weijiang He,Zijian Guo New J. Chem., 2019,43, 14800-14805
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Kirsi S. Mikkonen,Kirsti Parikka,Jussi-Petteri Suuronen,Abdul Ghafar,Ritva Serimaa,Maija Tenkanen RSC Adv., 2014,4, 11884-11892
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Alfonso Iadonisi,Serena Traboni,Domenica Capasso,Emiliano Bedini,Sabrina Cuomo,Sonia Di Gaetano,Giulia Vessella Org. Chem. Front., 2021,8, 1823-1829
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Julian Ramírez,Armando D. Urbina,Andrew T. Kleinschmidt,Mickey Finn, III,Samuel J. Edmunds,Guillermo L. Esparza,Darren J. Lipomi Nanoscale, 2020,12, 11209-11221
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Yanfang Zhao,Lingxiao Yang,Xiangfeng Chen Anal. Methods, 2017,9, 6808-6813
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